N-(3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[3-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)propyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H17F3N4O2/c21-20(22,23)16-6-4-14(5-7-16)19(29)25-11-2-12-27-18(28)9-8-17(26-27)15-3-1-10-24-13-15/h1,3-10,13H,2,11-12H2,(H,25,29)
• InChI Key: BQVNHVWDDJYDKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN(C(=O)C=C2)CCCNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H17F3N4O2
• Molecular Weight: 402.4 g/mol

Description

N-(3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H17F3N4O2 and its molecular weight is 402.377. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Pyridine and Pyridazine Derivatives : Research by Ashok et al. (2006) focused on synthesizing various pyridine and pyridazine derivatives, highlighting their potential biological activities. These derivatives have been associated with COX-2 inhibition and cardiotonic properties, suggesting potential applications in pharmaceutical development (Ashok, Pallavi, Reddy, & Rao, 2006).

• Antitubercular Agents : A study by Srinivasarao et al. (2020) designed and synthesized benzamide derivatives with notable anti-tubercular activity against Mycobacterium tuberculosis H37Ra. This research underscores the potential of pyridine-based compounds in developing new treatments for tuberculosis (Srinivasarao, Nandikolla, Suresh, Calster, De Voogt, Cappoen, Ghosh, Aggarwal, Murugesan, & Chandra Sekhar, 2020).

• Antimicrobial and Antioxidant Activities : Flefel et al. (2018) synthesized novel pyridine–pyrazole hybrid derivatives demonstrating moderate to good antimicrobial and antioxidant activities. This work illustrates the versatility of pyridine derivatives in addressing various biological targets (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Luminescence and Material Applications

• Blue Fluorescence from BF2 Complexes : Yamaji et al. (2017) explored benzamides with pyridine, pyridazine, and pyrazine rings, converting them into blue fluorophores. These findings highlight potential applications in bioimaging and organic materials due to their luminescent properties (Yamaji, Kato, Tomonari, Mamiya, Goto, Okamoto, Nakamura, & Tani, 2017).